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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structures of
Safflower Yellow pigments, focusing on their core components. It is designed to serve as a
foundational resource for researchers, scientists, and professionals involved in drug
development and natural product chemistry.

Safflower (Carthamus tinctorius L.) is a valuable plant known for its vibrant florets, which are
the source of both yellow and red pigments. The water-soluble Safflower Yellow pigments are
a complex mixture of quinochalcone C-glycosides, with Hydroxysafflor Yellow A (HSYA) being
the most abundant and pharmacologically significant component.[1][2] These pigments have a
rich history in traditional medicine and are now the subject of extensive scientific research for
their potential therapeutic applications, including cardiovascular and cerebrovascular diseases.

[3]

Core Safflower Yellow Pigments: Chemical
Structures and Properties
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The primary yellow pigments found in safflower are Hydroxysafflor Yellow A (HSYA), Safflor
Yellow A (SYA), Safflor Yellow B (SYB), and Anhydrosafflor Yellow B (AHSYB). These
compounds belong to the flavonoid family and are characterized as C-glucosylquinochalcones,
a class of compounds unique to safflower.[1][2] The red pigment, carthamin, is biosynthetically
derived from these yellow precursors.[4]

Below is a summary of the key chemical properties of these pigments:
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Pigment

Molecular Formula

Molecular Weight (
g/mol )

Key Structural
Features

Hydroxysafflor Yellow
A (HSYA)

C27H32016

612.53

A C-glycosyl
compound with a
3,4,5-
trihydroxycyclohexa-
2,5-dien-1-one core
substituted with two -
D-glucosyl groups and
a p-hydroxycinnamoyl
group.[5][6] It is the
most abundant yellow

pigment in safflower.

[3]

Safflor Yellow A (SYA)

C27H30015

594.52

A major
phytochemical in
safflower, classified as

a chalcone derivative.

[7]

Safflor Yellow B (SYB)

CasHs4027

1062.9

A more complex
quinochalcone C-

glycoside.[8]

Anhydrosafflor Yellow
B (AHSYB)

CasHs2026

1044.91

A quinochalcone C-
glycoside that, along
with HSYA, is one of
the most abundant
yellow pigments.[9]
[10] It has
demonstrated
neuroprotective
effects.[11]

Carthamin (Red
Pigment)

Ca3H42022

910.78

The main red pigment,
formed from the
yellow precursor

precarthamin through
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an oxidation reaction.
[12] It is sparingly
soluble in water but
soluble in alkaline
solutions.[2][13]

Biosynthesis of Carthamin from Safflower Yellow
Precursors

The vibrant red pigment carthamin is a key component of safflower and has been used as a
dye for centuries.[14] Its biosynthesis is a fascinating process that begins with the yellow
guinochalcone C-glycosides. Safflor yellow A and safflor yellow B are precursors in a pathway
that leads to the formation of precarthamin, which is then enzymatically converted to carthamin.
[4] This conversion is catalyzed by carthamin synthase, an enzyme that utilizes molecular

oxygen.[14]

2,4,6,4-Tetrahydroxychalcone % Safflor Yellow A % Safflor Yellow B »-| Precarthamin Carthamin Synthase (Oxidation

Click to download full resolution via product page
Biosynthesis of Carthamin from Safflower Yellow precursors.

Experimental Protocols

The extraction, isolation, and characterization of Safflower Yellow pigments are crucial for
their study and application. The following are detailed methodologies for key experiments.

This protocol describes a general method for the aqueous extraction of water-soluble yellow

pigments from safflower petals.

o Preparation of Safflower Petals: Dried safflower florets are ground into a fine powder to

increase the surface area for extraction.[15]

o Extraction:
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o Suspend 1 gram of the fine floret powder in 15-20 mL of distilled water.[15]

o Stir the suspension at room temperature for 30 minutes.[15]

o Separate the solid material by centrifugation at 3500-6000 rpm for 8-15 minutes.[15]

o Collect the supernatant, which contains the water-soluble yellow pigments.

o Repeat the extraction process with the remaining pellet multiple times to ensure complete
removal of the yellow pigments.[13][15]

Purification (Optional): The collected supernatant can be filtered to remove any remaining
suspended particles.[15] For higher purity, the extract can be subjected to further
chromatographic separation.

HPLC is a standard technique for the separation and quantification of Safflower Yellow
pigments.

Instrumentation: An HPLC system equipped with a photodiode array (PDA) detector and a
C18 reversed-phase column is typically used.[16]

Mobile Phase: A gradient elution is commonly employed.

o Solvent A: Water with 0.05% trifluoroacetic acid (TFA).[17]

o Solvent B: Acetonitrile with 0.05% TFA.[17]

Gradient Program: A linear gradient from 0% to 50% of Solvent B over 30 minutes can be
used.[17]

Flow Rate: A typical flow rate is 1.0 mL/min.[17]

Detection: The pigments are detected at their maximum absorption wavelengths. For yellow
pigments, this is typically around 400-408 nm.[17][18]

Sample Preparation: The extracted pigment solution is filtered through a 0.45 pm membrane
filter before injection into the HPLC system.[17]
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Mass spectrometry, often coupled with HPLC (LC-MS), is a powerful tool for identifying and
elucidating the structures of Safflower Yellow pigments.

e Instrumentation: An HPLC system coupled to a mass spectrometer with an electrospray
ionization (ESI) source is commonly used.[19][20] High-resolution mass spectrometry (e.g.,
Orbitrap) can provide accurate mass measurements for formula determination.[19][20]

 lonization Mode: Both positive and negative ESI modes can be used, depending on the
specific compounds being analyzed.[19]

o MS/MS Analysis: Tandem mass spectrometry (MS/MS) is used to obtain fragmentation
patterns of the parent ions. These fragmentation patterns provide valuable structural
information. The collision energy can be varied (e.g., 15-45 V) to optimize fragmentation.[19]

o Data Analysis: The mass spectra and fragmentation patterns are analyzed to identify known
compounds by comparing with databases and literature data, or to elucidate the structures of
novel components.[19]

The following diagram illustrates a typical workflow for the study of Safflower Yellow pigments.
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Workflow for Safflower Yellow Pigment Analysis.
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This guide provides a foundational understanding of the chemical structures and analysis of
Safflower Yellow pigments. For professionals in drug development, the detailed chemical
information and experimental protocols serve as a critical starting point for further research into
the pharmacological properties and potential therapeutic applications of these natural
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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